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Introduction
Shigella species are a primary cause of bacillary dysentery, or shigellosis, a significant public

health concern worldwide. The isolation and identification of Shigella from clinical and food

samples can be challenging due to the presence of a large population of competing intestinal

microflora. Traditional methods for isolation often rely on selective media that can sometimes

inhibit the growth of some Shigella strains.[1][2] Chromogenic media offer a powerful

alternative by providing a higher degree of specificity and easier differentiation of target

organisms.[3][4] This application note details the use of S-gal (3,4-Cyclohexenoesculetin-β-D-

galactopyranoside), a chromogenic substrate, for the selective enrichment and identification of

Shigella spp.

Most Shigella species, with the notable exception of Shigella sonnei, are lactose non-

fermenters. S. sonnei, however, possesses a β-D-galactosidase, the enzyme responsible for

lactose breakdown.[5] This characteristic can be exploited for differential identification using

chromogenic substrates like S-gal. S-gal is a patented, autoclavable chromogenic substrate for

β-galactosidase. When hydrolyzed by this enzyme, S-gal, in the presence of ferric ions (Fe³⁺),
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produces a black precipitate.[6] This distinct color change allows for the clear differentiation of

β-galactosidase-positive colonies.

This guide provides a comprehensive overview of the principles, protocols, and interpretation

for using S-gal-based media for the selective identification of Shigella sonnei and its

differentiation from other Shigella species and coliforms.

Principle of the Method
The detection method is based on the enzymatic activity of β-D-galactosidase.[7] S-gal, a

synthetic substrate, is incorporated into a selective agar medium. Shigella sonnei, which

produces β-D-galactosidase, will cleave the S-gal molecule. The hydrolyzed aglycone portion

of S-gal then reacts with ferric ammonium citrate present in the medium to form a highly

conspicuous black precipitate.[6] This results in the formation of black colonies, which are

indicative of S. sonnei.

Other Shigella species (S. flexneri, S. boydii, S. dysenteriae) and most Salmonella species are

typically β-D-galactosidase negative and will therefore grow as colorless or pale colonies on a

medium containing S-gal.[8] The medium's formulation also includes selective agents to inhibit

the growth of Gram-positive bacteria and some non-target Gram-negative organisms.[9]

Biochemical Pathway of S-gal Cleavage
The following diagram illustrates the enzymatic reaction that leads to the formation of the black

precipitate.

S-gal
(Colorless Substrate)

β-D-galactosidase
(from S. sonnei)

 Cleavage Hydrolyzed Aglycone + Galactose

Intense Black Precipitate

Ferric Ammonium Citrate
(Fe³⁺)

 Reaction

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/20572145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3575911/
https://pubmed.ncbi.nlm.nih.gov/20572145/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2018_12_19!01_56_03_AM.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/IFU1840.pdf
https://www.benchchem.com/product/b1139665/docs?utm_src=pdf-body-img#application-note-selective-enrichment-and-identification-of-shigella-spp-using-s-gal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Enzymatic cleavage of S-gal by β-D-galactosidase and subsequent reaction.

Materials and Reagents
S-gal (e.g., Sigma-Aldrich Cat. No. S9811)

Ferric Ammonium Citrate (e.g., Sigma-Aldrich Cat. No. F5879)

Basal agar medium (e.g., MacConkey Agar Base, Nutrient Agar)

Selective agents (e.g., bile salts, brilliant green, as required)

Sterile Petri dishes

Sterile loops and other standard microbiology lab equipment

Enrichment broth (e.g., Tryptic Soy Broth)

Incubator set at 35-37°C

Autoclave

Experimental Protocols
Preparation of S-gal Agar Plates
This protocol describes the preparation of a selective and differential agar medium

incorporating S-gal.

Prepare Basal Medium: Prepare 1 liter of your chosen basal agar medium according to the

manufacturer's instructions. A medium like MacConkey Agar base is suitable as it already

contains inhibitors for Gram-positive organisms.[10]

Add S-gal and Ferric Ions: To the molten agar, add S-gal to a final concentration of 300 mg/L

and ferric ammonium citrate to a final concentration of 500 mg/L.

Autoclave: S-gal is autoclavable when dry-blended with the agar medium, which simplifies

preparation. Sterilize the mixture by autoclaving at 121°C for 15 minutes.
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Cool and Pour: Allow the autoclaved medium to cool to 45-50°C in a water bath.

Pour Plates: Aseptically pour approximately 20-25 mL of the molten agar into sterile Petri

dishes.

Solidify and Store: Allow the plates to solidify at room temperature. Once solidified, store the

plates in the dark at 2-8°C. Prepared plates are stable for up to two weeks.

Sample Preparation and Enrichment
Proper sample handling is crucial for the successful isolation of Shigella.

Sample Collection: Collect fecal samples or food homogenates using standard

microbiological techniques.

Pre-enrichment (Optional but Recommended): For food samples or samples with low

expected bacterial loads, a pre-enrichment step can enhance recovery. Inoculate the sample

into a non-selective broth like Tryptic Soy Broth (TSB) and incubate at 35-37°C for 6-8 hours.

Selective Enrichment: Transfer 1 mL of the pre-enrichment culture to a selective enrichment

broth, such as Shigella Broth with novobiocin, and incubate at the recommended

temperature and duration (e.g., 42-44°C for 20 hours).[11]

Isolation and Identification Workflow
The following diagram outlines the complete workflow from sample processing to the

identification of Shigella.
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Caption: Experimental workflow for the isolation and identification of Shigella spp.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1139665/docs?utm_src=pdf-body-img#application-note-selective-enrichment-and-identification-of-shigella-spp-using-s-gal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inoculation and Incubation
Using a sterile inoculating loop, streak the enriched sample onto the surface of the S-gal

agar plates to obtain isolated colonies.

Incubate the plates in an aerobic atmosphere at 35-37°C for 24 hours.

Interpretation of Results
After incubation, examine the plates for colony growth and morphology.

Organism β-D-galactosidase Activity
Expected Colony
Appearance on S-gal Agar

Shigella sonnei Positive Black, opaque colonies

Shigella flexneri Negative
Colorless or pale, translucent

colonies

Shigella boydii Negative
Colorless or pale, translucent

colonies

Shigella dysenteriae Negative
Colorless or pale, translucent

colonies

Salmonella spp. (most) Negative
Colorless or pale, translucent

colonies

Escherichia coli & other

coliforms
Positive

Black colonies (may require

further differentiation)

Important Note: While S-gal is a powerful differential tool, it is not completely selective. Other β-

D-galactosidase-positive enteric bacteria, such as E. coli, will also produce black colonies.

Therefore, presumptive positive colonies must be subjected to further biochemical and

serological testing for definitive identification.[12]

Troubleshooting
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Issue Possible Cause(s) Recommended Solution(s)

No growth or poor growth of

Shigella

Overly selective medium;

stressed organisms in the

sample.[5]

Reduce the concentration of

selective agents (e.g., bile

salts).[5] Incorporate a pre-

enrichment step in a non-

selective broth to allow for the

recovery of injured cells.

Poor color development

Insufficient ferric ammonium

citrate; incorrect pH of the

medium.

Ensure the correct

concentration of ferric

ammonium citrate is used (500

mg/L). Verify the final pH of the

medium is within the optimal

range (typically 7.2-7.6).

False-positive black colonies

Growth of other β-D-

galactosidase-positive bacteria

(e.g., E. coli).

Subculture presumptive

positive colonies to other

differential media (e.g., TSI,

LIA) and perform confirmatory

biochemical and serological

tests.

Media appears too dark

The presence of ferric

ammonium citrate naturally

darkens the medium.

This is a normal characteristic

of S-gal containing media and

can enhance contrast for

colony counting.

Performance Characteristics
S-gal provides a distinct advantage over traditional lactose-based differential media due to the

intense and stable color of the resulting precipitate. Unlike the red/pink colonies produced on

MacConkey agar, which can sometimes be ambiguous, the black colonies formed on S-gal

agar offer a high-contrast, easily interpretable result. The autoclavable nature of S-gal also

streamlines media preparation and reduces the need for filter sterilization of the chromogenic

substrate.

Conclusion
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The use of S-gal in selective agar media provides a reliable and efficient method for the

presumptive identification of Shigella sonnei and its differentiation from other Shigella species.

The intense black color produced by β-D-galactosidase-positive colonies offers a clear and

unambiguous endpoint, facilitating rapid screening of clinical and food samples. While

confirmatory tests are still necessary, the incorporation of S-gal into laboratory workflows can

significantly improve the speed and accuracy of Shigella detection.
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